Cas no 208841-36-5 (3-(adamantan-1-yl)pentan-3-ol)

• Product Name: 3-(adamantan-1-yl)pentan-3-ol
• CAS No: 208841-36-5
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• CID: 6212085
• PubChem ID: 3916017
• Update Time: 2025-06-11

3-(adamantan-1-yl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(adamantan-1-yl)pentan-3-ol
• HMS1474P17
• 3-(1-adamantyl)pentan-3-ol
• AKOS004118122
• alpha,alpha-diethyl-1-adamantanemethanol
• VU0053481-2
• NCGC00172610-01
• JVEBYNJARVNXIR-UHFFFAOYSA-N
• F0346-0119
• SCHEMBL6740182
• ChemDiv3_000699
• SR-01000400493-1
• SR-01000400493
• EU-0001584
• 1-(3-hydroxypent-3-yl)adamantane
• 208841-36-5
• 3-((3r,5r,7r)-adamantan-1-yl)pentan-3-ol
• alpha, alpha-diethyl-1-adamantanemethanol

• Inchi： 1S/C15H26O/c1-3-15(16,4-2)14-8-11-5-12(9-14)7-13(6-11)10-14/h11-13,16H,3-10H2,1-2H3
• InChI Key： JVEBYNJARVNXIR-UHFFFAOYSA-N
• SMILES： OC(CC)(CC)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 222.198365449g/mol
• Monoisotopic Mass: 222.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 3-(adamantan-1-yl)pentan-3-ol

Introduction to 3-(adamantan-1-yl)pentan-3-ol (CAS No: 208841-36-5)

3-(adamantan-1-yl)pentan-3-ol, with the chemical identifier CAS No: 208841-36-5, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique combination of an adamantanyl group and a pentan-3-ol backbone, has garnered attention due to its structural complexity and potential applications in drug development and material science.

The structural framework of 3-(adamantan-1-yl)pentan-3-ol consists of a rigid adamantane core, known for its exceptional stability and resistance to metabolic degradation, attached to a pentanediol chain. This configuration imparts distinct physicochemical properties, making it a valuable candidate for various synthetic applications. The adamantane moiety enhances the compound's lipophilicity and binding affinity, while the hydroxyl group provides opportunities for further functionalization.

In recent years, the study of adamantane derivatives has seen considerable progress, particularly in the context of medicinal chemistry. The rigid structure of adamantane serves as an excellent scaffold for designing biologically active molecules. For instance, 3-(adamantan-1-yl)pentan-3-ol has been explored as a precursor in the synthesis of novel pharmacophores targeting neurological disorders. Its stability under physiological conditions makes it an attractive candidate for drug delivery systems, where resistance to enzymatic degradation is crucial.

One of the most compelling aspects of 3-(adamantan-1-yl)pentan-3-ol is its potential in the development of enzyme inhibitors. The adamantane group can mimic hydrophobic pockets in enzymes, thereby facilitating precise binding. This property has been leveraged in the design of inhibitors for enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain kinases and proteases, suggesting their therapeutic potential.

The synthesis of 3-(adamantan-1-yl)pentan-3-ol involves multi-step organic reactions, typically starting from commercially available Adamantane derivatives and proceeding through alkylation and hydroxylation steps. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to enhance yield and purity. These methods align with current trends in green chemistry, emphasizing efficiency and sustainability in chemical synthesis.

The pharmacological profile of 3-(adamantan-1-yl)pentan-3-ol has been extensively studied in preclinical models. Its ability to cross the blood-brain barrier makes it particularly interesting for central nervous system (CNS) drug development. Preliminary findings indicate that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting possible applications in treating neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, its structural stability suggests long-lasting effects upon administration.

In material science, 3-(adamantan-1-yl)pentan-3-ol has been investigated for its potential use in polymer additives and liquid crystals. The rigid adamantane core contributes to thermal stability and mechanical strength in polymers, while the hydroxyl group allows for hydrogen bonding interactions, enhancing material properties such as flexibility and adhesion. These characteristics make it a promising candidate for high-performance materials used in electronics and optoelectronics.

The spectroscopic properties of 3-(adamantan-1-ylofpentananimethyl)-ohydroxylic acid (a related derivative) have been thoroughly characterized using techniques such as NMR spectroscopy and mass spectrometry. These analyses provide insights into its molecular structure and dynamics, which are essential for understanding its biological activity. Computational methods, including molecular modeling and quantum mechanics simulations, have also been employed to predict interactions between this compound and biological targets.

Future research directions for 3-(adamantan-pentanetriol) include exploring its role in drug conjugation strategies. By linking this compound to therapeutic agents or imaging probes, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The stability of the adamantine moiety ensures that the linked molecule remains intact during biological processes, enhancing delivery precision.

The industrial relevance of CAS No: 20884136 5 cannot be overstated. As pharmaceutical companies seek innovative compounds with unique properties, derivatives like (1-adamantyl)-2-methylpentanol continue to be synthesized and tested for new applications. The versatility of this scaffold allows chemists to tailor its properties by introducing various functional groups or modifying its core structure.

In conclusion,(1-adamantanol)-2-methylpentanol, encompassing CAS No: 20884136 5, represents a fascinating example of how structural innovation can lead to novel applications across multiple disciplines. Its potential in pharmaceuticals,biochemistry,and materials science underscores the importanceof continued research into complex organic molecules like these